molecular formula C10H19N B1664117 3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl- CAS No. 64048-84-6

3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-

Cat. No. B1664117
CAS RN: 64048-84-6
M. Wt: 153.26 g/mol
InChI Key: XPLMIWCWJBBEFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl- is a Drug / Therapeutic Agent.

Scientific Research Applications

  • Synthesis of Bicyclic Compounds : The compound has been used in the synthesis of carbocyclic and heterocyclic compounds in the bicyclo[2.2.1]-heptane, 6-oxabicyclo[3.2.1]octane, and 3-azabicyclo[3.3.1]-nonene series. This process involves intramolecular cyclization and has applications in the development of new chemical entities (Andreev et al., 1996).

  • Conformational Analysis : N‐Acyl derivatives of 1,3,3‐trimethyl‐6‐azabicyclo[3.2.1]octane were synthesized and studied for their conformation using NMR spectroscopy. These studies provide insights into the molecular structure and potential applications in pesticide development (Sohár et al., 1985).

  • Hypotensive Activity : Some derivatives of 1,3,3-trimethyl-6-azabicyclo[3.2.1]octane have demonstrated moderate hypotensive activity in rats. This has implications for cardiovascular research and drug development (Ranise et al., 1983).

  • Electron Loss and Nitrogen Inversion Studies : The compound has been studied for its free energy changes related to nitrogen inversion and electron loss. These studies contribute to a better understanding of the chemical properties and reactivities of amino nitrogen compounds (Nelsen et al., 1983).

  • Pharmaceutical Applications : 3-Azabicyclo[3.2.1]octane derivatives have been investigated for their potential in treating disorders mediated by opioid receptors. This includes applications in treating irritable bowel syndrome, drug addiction, depression, anxiety, schizophrenia, and eating disorders (Coe et al., 1983).

  • Synthesis of Heteroanalogs : Functionally substituted heteroanalogs of bicyclo[2.2.2]octane and bicyclo[3.2.2]nonane, derived from 3-azabicyclo[3.2.1]octane, have been synthesized. These compounds have a broad spectrum of useful properties and potential as biologically active substances (Baeva et al., 2014).

  • Sigma Ligand Binding Studies : Research has shown that compounds derived from 3-azabicyclo[3.2.1]octane, even without aromatic rings, can be potent sigma ligands. This is important for identifying pharmacophores capable of binding strongly to sigma binding sites (Yamashita et al., 1997).

  • Synthesis of Azabicyclo[3.2.1]octanes : A method has been developed for synthesizing 4-substituted azabicyclo[3.2.1]octanes, which are not commonly used in medicinal chemistry research. This method could be useful in the development of new pharmaceuticals (Armstrong et al., 2017).

properties

CAS RN

64048-84-6

Product Name

3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-

Molecular Formula

C10H19N

Molecular Weight

153.26 g/mol

IUPAC Name

2,3,4-trimethyl-3-azabicyclo[3.2.1]octane

InChI

InChI=1S/C10H19N/c1-7-9-4-5-10(6-9)8(2)11(7)3/h7-10H,4-6H2,1-3H3

InChI Key

XPLMIWCWJBBEFB-UHFFFAOYSA-N

SMILES

CC1C2CCC(C2)C(N1C)C

Canonical SMILES

CC1C2CCC(C2)C(N1C)C

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-
Reactant of Route 2
Reactant of Route 2
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-
Reactant of Route 3
Reactant of Route 3
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-
Reactant of Route 4
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-
Reactant of Route 5
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-
Reactant of Route 6
3-Azabicyclo(3.2.1)octane, N,2,4-trimethyl-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.